Cas no 1783712-88-8 (1-2-(4-methylthiophen-2-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(4-methylthiophen-2-yl)ethylcyclopropan-1-amine
• CAS No: 1783712-88-8
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 6295752
• PubChem ID: 105439797
• Update Time: 2025-10-29

1-2-(4-methylthiophen-2-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-methylthiophen-2-yl)ethylcyclopropan-1-amine
• EN300-1797172
• 1-[2-(4-methylthiophen-2-yl)ethyl]cyclopropan-1-amine
• 1783712-88-8

• Inchi： 1S/C10H15NS/c1-8-6-9(12-7-8)2-3-10(11)4-5-10/h6-7H,2-5,11H2,1H3
• InChI Key： CAFFEQBDTXXXLH-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1CCC1(CC1)N

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-2-(4-methylthiophen-2-yl)ethylcyclopropan-1-amine

1-(2-(4-Methylthiophen-2-yl)ethyl)cyclopropan-1-amine: A Comprehensive Overview

1-(2-(4-Methylthiophen-2-yl)ethyl)cyclopropan-1-amine, also known by its CAS number 1783712-88-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has been the subject of extensive research due to its potential applications in drug development and material science. The molecule consists of a cyclopropane ring attached to an amine group, with a substituted thiophene moiety. This combination of structural elements contributes to its intriguing chemical properties and reactivity.

The synthesis of 1-(2-(4-methylthiophen-2-yl)ethyl)cyclopropan-1-amine involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production, reducing costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its cyclopropane ring, known for its high strain energy, makes it an attractive candidate for exploring non-classical bonding interactions. Studies have demonstrated that this compound exhibits moderate activity against certain enzymes, suggesting potential utility in the treatment of neurological disorders or inflammatory conditions. Additionally, the thiophene moiety imparts electronic properties that could be advantageous in designing sensors or electronic materials.

Recent research has focused on understanding the stereochemical outcomes of reactions involving 1-(2-(4-methylthiophen-2-yl)ethyl)cyclopropan-1-amine. For instance, investigations into its participation in [3+3] cycloaddition reactions have revealed insights into the stereochemical control mechanisms under thermal and photochemical conditions. These findings are particularly relevant for the design of chiral catalysts and asymmetric synthesis methodologies.

The stability and reactivity of this compound under various environmental conditions have also been thoroughly examined. It has been found that the presence of oxygen or moisture can lead to oxidative degradation, which necessitates careful handling during storage and experimentation. However, under controlled conditions, the compound remains stable for extended periods, making it suitable for long-term studies.

In conclusion, 1-(2-(4-methylthiophen-2-yl)ethyl)cyclopropan-1-amine represents a valuable addition to the arsenal of compounds available for chemical research and application development. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations across multiple disciplines.